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Compound of Interest

Compound Name: 2-Chloro-1-iodo-4-nitrobenzene

Cat. No.: B1360039 Get Quote

An In-depth Technical Guide to 2-Chloro-1-iodo-4-nitrobenzene

This technical guide provides a comprehensive overview of 2-Chloro-1-iodo-4-nitrobenzene,

a key chemical intermediate. It is intended for researchers, scientists, and professionals in the

fields of drug development and chemical synthesis. This document outlines the compound's

chemical identity, properties, a representative synthesis protocol, and essential safety

information.

Chemical Identity and Properties
2-Chloro-1-iodo-4-nitrobenzene is a halogenated nitroaromatic compound. Its chemical

structure and key identifiers are fundamental for its application in complex organic synthesis.

IUPAC Name: 2-chloro-1-iodo-4-nitrobenzene[1][2]

CAS Number: 41252-96-4[1][2]

The physical and chemical properties of 2-Chloro-1-iodo-4-nitrobenzene are summarized in

the table below, providing a quick reference for laboratory and research applications.
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Property Value Citation(s)

Molecular Formula C₆H₃ClINO₂ [1][2]

Molecular Weight 283.45 g/mol [1]

Appearance Cream to brown powder [2]

Melting Point 96.0-102.0°C [2]

Solubility Slightly soluble in water. [3]

Purity ≥97.5% (GC) [2]

Storage Temperature
2-8°C, sealed in a dry, dark

place.

Synthesis Protocol
While specific, detailed industrial synthesis methods for 2-Chloro-1-iodo-4-nitrobenzene are

proprietary, a representative laboratory-scale synthesis can be adapted from the preparation of

structurally similar compounds, such as 4-Chloro-1-iodo-2-nitrobenzene. The following is a

plausible experimental protocol for its synthesis.

Reaction: Diazotization of 2-chloro-4-nitroaniline followed by a Sandmeyer-type reaction with

potassium iodide.

Materials:

2-chloro-4-nitroaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Potassium Iodide (KI)

Ice

Distilled Water
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Experimental Procedure:

Dissolve a measured quantity of 2-chloro-4-nitroaniline in concentrated hydrochloric acid.

Cool the mixture in an ice bath to a temperature between 0-5°C.

Slowly add a solution of sodium nitrite in water to the cooled mixture while maintaining the

temperature below 5°C. Stir continuously for 5 minutes to form the diazonium salt.

In a separate flask, dissolve potassium iodide in water.

Slowly add the prepared diazonium salt solution to the potassium iodide solution.

Allow the reaction mixture to stir and gradually warm to room temperature. Nitrogen gas will

be evolved.

Heat the mixture gently to ensure the complete decomposition of the diazonium salt.

Cool the mixture in an ice bath to precipitate the crude product.

Filter the precipitate, wash with cold distilled water, and dry.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure 2-
Chloro-1-iodo-4-nitrobenzene.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-Chloro-1-iodo-4-
nitrobenzene.
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Starting Materials

Reaction Steps Final Product

2-chloro-4-nitroaniline

Diazotization (0-5°C)HCl, NaNO2

KI

Iodination Purification 2-Chloro-1-iodo-4-nitrobenzene

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-1-iodo-4-nitrobenzene.

Applications in Research and Development
2-Chloro-1-iodo-4-nitrobenzene is a valuable intermediate in organic synthesis. It has been

utilized in the preparation of more complex molecules. For instance, it is a reactant in the

synthesis of 3-chloro-4-trifluoromethylaniline. Furthermore, this class of compounds serves as

precursors for the synthesis of chiral polychlorinated biphenyl (PCB) derivatives, which are of

interest in various research areas. Its reactivity makes it a versatile building block in the

development of novel compounds in the pharmaceutical and material science sectors.

Safety and Handling
Proper handling of 2-Chloro-1-iodo-4-nitrobenzene is crucial to ensure laboratory safety. The

compound is classified with several hazards.

Hazard Identification:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation.[1]
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Eye Irritation: Causes serious eye irritation.[1]

Mutagenicity: Suspected of causing genetic defects.

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.

First Aid Measures:

If Swallowed: Call a poison center or doctor immediately. Rinse mouth.

If on Skin: Wash with plenty of soap and water.

If Inhaled: Remove the person to fresh air and keep comfortable for breathing.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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